5-Nitro-2-indanone
Cat. No. B051443
M. Wt: 177.16 g/mol
InChI Key: VSEBFWRYDORZJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:14].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:10]([cH:11][cH:12]1)[CH2:9][C:8](=[O:13])[CH2:7]2.[Na+:15].[OH2:16]>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[c:10]([cH:11][cH:12]1)[CH2:9][CH:8]([OH:13])[CH2:7]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=C1Cc2ccc([N+](=O)[O-])cc2C1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=[N+]([O-])c1ccc2c(c1)CC(O)C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
